3-(4-Chloro-3-nitrophenyl)-5-(methoxymethyl)-1,2,4-oxadiazole

• IUPAC Name: 3-(4-chloro-3-nitrophenyl)-5-(methoxymethyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C10H8ClN3O4/c1-17-5-9-12-10(13-18-9)6-2-3-7(11)8(4-6)14(15)16/h2-4H,5H2,1H3
• InChI Key: SYZWNFJZTROYME-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NC(=NO1)C2=CC(=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C10H8ClN3O4
• Molecular Weight: 269.64 g/mol

Description

3-(4-Chloro-3-nitrophenyl)-5-(methoxymethyl)-1,2,4-oxadiazole, also known as CNMO, is a synthetic compound with potential applications in scientific research. It is a nitro-aromatic heterocyclic compound that has been studied for its ability to act as an inhibitor of certain enzymes and as a potential therapeutic agent. The structure of CNMO consists of a nitro-aromatic ring with a methoxymethyl group attached to it. The compound has been studied for its ability to inhibit the activity of certain enzymes and for its potential therapeutic effects.

Scientific Research Applications

Synthesis and Antimicrobial Evaluation

1,3,4-Oxadiazole derivatives are synthesized for their significant biological activities, including antibacterial, antifungal, and antitubercular properties. For example, the synthesis of some 2,5 disubstituted 1,3,4-oxadiazole derivatives has demonstrated remarkable antibacterial activities against pathogens like Staphylococcus aureus and Escherichia coli, underlining their potential as antimicrobial agents (Jafari et al., 2017).

Corrosion Inhibition

Oxadiazole compounds have also been studied for their role in corrosion inhibition. For instance, derivatives of 1,3,4-oxadiazole have shown to inhibit the corrosion of mild steel in acidic media, providing insights into their potential applications in protecting industrial materials from corrosion (Lagrenée et al., 2001).

Material Science and Liquid Crystalline Properties

Research into asymmetrical mesogenic materials based on 1,3,4-oxadiazole with a nitro terminal group has led to the synthesis of compounds displaying various liquid crystalline mesophases. This highlights the role of oxadiazoles in the development of advanced materials for applications in displays and optical devices (Abboud et al., 2017).

Antidiabetic Screening

New derivatives of 1,3,4-oxadiazole have been synthesized and evaluated for their in vitro antidiabetic activity. Such studies contribute to the exploration of oxadiazoles as potential therapeutic agents for managing diabetes (Lalpara et al., 2021).

Antimicrobial and Anticancer Activities

Further investigation into the antimicrobial and anticancer activities of 1,3,4-oxadiazole derivatives has yielded compounds with significant efficacy. This underscores the potential of oxadiazole derivatives in developing new treatments for infectious diseases and cancer (Salama, 2020).